Cas no 471-09-0 (L-Felinine)

L-Felinine is a sulfur-containing amino acid derivative primarily found in feline urine, where it serves as a precursor to volatile sulfur compounds involved in territorial marking. Chemically, it is (S)-2-amino-3-(4-hydroxy-4-methyl-1,2-oxathiolan-5-yl)propanoic acid. Its unique structure and role in felid communication make it of interest in studies of animal behavior and pheromone biochemistry. Research applications include investigations into species-specific olfactory signaling and potential synthetic analogs for behavioral studies. L-Felinine's stability in controlled environments allows for reproducible experimental use, though handling requires precautions due to its odor potential. Analytical methods such as LC-MS are typically employed for its quantification in biological samples.
L-Felinine structure
L-Felinine structure
Product Name:L-Felinine
CAS No:471-09-0
MF:C8H17NO3S
MW:207.290481328964
CID:329786
PubChem ID:164607
Update Time:2025-06-08

L-Felinine Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,S-(3-hydroxy-1,1-dimethylpropyl)-
    • L-Felinine
    • (2R)-2-amino-3-(4-hydroxy-2-methylbutan-2-yl)sulfanylpropanoic acid
    • 2-Amino-7-hydroxy-5,5-dimethyl-4-thiaheptanoic acid
    • Felinine
    • (R)-2-Amino-3-((4-hydroxy-2-methylbutan-2-yl)thio)propanoic acid
    • ALANINE, 3-((3-HYDROXY-1,1-DIMETHYLPROPYL)THIO)-, L-
    • CHEBI:39390
    • FELININE [MI]
    • AKOS030240638
    • UNII-8V49J0ABL5
    • (-)-felinine
    • Q1053817
    • (2R)-2-amino-3-[(4-hydroxy-2-methylbutan-2-yl)sulfanyl]propanoic acid
    • L-2-Amino-7-hydroxy-5,5-dimethyl-4-thiaheptanoic acid
    • L-Cysteine, S-(3-hydroxy-1,1-dimethylpropyl)-
    • S-(3-Hydroxy-1,1-dimethylpropyl)-L-cysteine
    • 8V49J0ABL5
    • (R)-2-amino-3-(4-hydroxy-2-methylbutan-2-ylthio)propanoic acid
    • SCHEMBL991435
    • DTXSID10197036
    • S-(4-hydroxy-2-methylbutan-2-yl)-L-cysteine
    • 471-09-0
    • DB-230578
    • Inchi: 1S/C8H17NO3S/c1-8(2,3-4-10)13-5-6(9)7(11)12/h6,10H,3-5,9H2,1-2H3,(H,11,12)/t6-/m0/s1
    • InChI Key: IFERABFGYYJODC-LURJTMIESA-N
    • SMILES: S(C[C@@H](C(=O)O)N)C(C)(C)CCO

Computed Properties

  • Exact Mass: 207.09300
  • Monoisotopic Mass: 207.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Melting Point: 162-164°C
  • PSA: 108.85000
  • LogP: 0.99280
  • Specific Rotation: D25 -11.5° (c = 2.81 in water)

L-Felinine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F231250-5mg
L-Felinine
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5mg
$ 150.00 2023-09-07
TRC
F231250-10mg
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$ 193.00 2023-09-07
TRC
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$442.00 2023-05-18
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$ 839.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
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¥2,294.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
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¥2294.00 2023-09-05
A2B Chem LLC
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$413.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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